Cas no 1215767-87-5 (5-Bromo-1,3-dimethoxyisoquinoline)

• Product Name: 5-Bromo-1,3-dimethoxyisoquinoline
• CAS No: 1215767-87-5
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 2107607
• Update Time: 2023-08-03

5-Bromo-1,3-dimethoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1,3-dimethoxyisoquinoline
• AVIFKBXVWZIXIP-UHFFFAOYSA-N
• 5-Bromo-1,3-dimethoxyisoquinoline

• Inchi： 1S/C11H10BrNO2/c1-14-10-6-8-7(11(13-10)15-2)4-3-5-9(8)12/h3-6H,1-2H3
• InChI Key： AVIFKBXVWZIXIP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(=NC(=CC=21)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Topological Polar Surface Area: 31.4